![molecular formula C23H27N3O6S B2523423 2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide CAS No. 921831-92-7](/img/structure/B2523423.png)
2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
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Description
2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H27N3O6S and its molecular weight is 473.54. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Effects and Toxicology
Research on similar complex organic molecules often focuses on understanding their pharmacological properties and potential toxicological impacts. For example, studies on NBOMe compounds, which are chemically related hallucinogens, examine their behavioral pharmacology, metabolism, and toxicity. These investigations provide insights into receptor binding affinities, psychoactive effects, and the health risks associated with exposure, suggesting a methodology for assessing the pharmacological profile and safety of new compounds (Halberstadt, 2017).
Antioxidant Capacity
Studies on the antioxidant capacity of compounds like chromones and their derivatives reveal mechanisms by which these substances neutralize reactive oxygen species and interrupt free radical processes, potentially preventing cell damage and disease. Such research indicates a possible application of the compound in exploring antioxidant properties and related therapeutic uses (Yadav et al., 2014).
Environmental Impact and Degradation
The environmental fate and degradation pathways of organic pollutants, including various phenols and parabens, are critical areas of research. These studies assess the persistence, bioaccumulation, and ecological effects of chemicals released into the environment, providing a framework for investigating the environmental behavior of new chemical compounds (Haman et al., 2015).
Analytical Methods for Determining Chemical Properties
Analytical techniques for evaluating the properties of complex molecules are crucial in all areas of chemical research. Methods such as ORAC, HORAC, CUPRAC, and FRAP, among others, are employed to measure antioxidant activity and provide a comprehensive understanding of a compound's chemical behavior and potential applications (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
2,5-diethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O6S/c1-4-31-19-10-12-21(32-5-2)22(16-19)33(28,29)24-14-15-26-23(27)13-11-20(25-26)17-6-8-18(30-3)9-7-17/h6-13,16,24H,4-5,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NESNZJWQKGXYFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.